Cas no 1954693-13-0 (5-Bromo-2-(5-bromoindolin-2-yl)phenol)

• Product Name: 5-Bromo-2-(5-bromoindolin-2-yl)phenol
• CAS No: 1954693-13-0
• MF: C₁₄H₁₁Br₂NO
• MW: 369.051242113113
• CID: 4552625
• PubChem ID: 123984743
• Update Time: 2025-07-18

5-Bromo-2-(5-bromoindolin-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(5-bromoindolin-2-yl)phenol
• (R)-5-bromo-2-(5-bromoindolin-2-yl)phenol
• BCP20018
• BCP20090
• Phenol, 5-bromo-2-[(2R)-5-bromo-2,3-dihydro-1H-indol-2-yl]-
• 1585969-17-0
• 5-bromo-2-(5-bromo-2,3-dihydro-1H-indol-2-yl)phenol
• 1954693-13-0
• AKOS030632678
• C13288
• Phenol, 5-bromo-2-(5-bromo-2,3-dihydro-1H-indol-2-yl)-
• DB-413576
• TQP0847
• CS-B1724
• CS-15326

• Inchi： 1S/C14H11Br2NO/c15-9-2-4-12-8(5-9)6-13(17-12)11-3-1-10(16)7-14(11)18/h1-5,7,13,17-18H,6H2
• InChI Key： UEUDUQLMNBTXFJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CC(C1C=CC(=CC=1O)Br)N2

Computed Properties

• Exact Mass: 368.91869g/mol
• Monoisotopic Mass: 366.92074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• XLogP3: 4.5

Additional information on 5-Bromo-2-(5-bromoindolin-2-yl)phenol

5-Bromo-2-(5-bromoindolin-2-yl)phenol: A Comprehensive Overview

5-Bromo-2-(5-bromoindolin-2-yl)phenol (CAS No. 1954693-13-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its brominated indoline and phenol moieties, which confer it with distinct physicochemical properties and biological activities.

The molecular formula of 5-Bromo-2-(5-bromoindolin-2-yl)phenol is C₁₄H₁₀Br₂O, and its molecular weight is approximately 349.04 g/mol. The compound is a white to off-white crystalline solid at room temperature, with a melting point ranging from 180°C to 185°C. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol makes it suitable for various chemical reactions and biological assays.

In the realm of medicinal chemistry, 5-Bromo-2-(5-bromoindolin-2-yl)phenol has been the subject of several studies exploring its potential as a lead compound for drug development. Recent research has highlighted its promising antitumor and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits significant cytotoxic activity against various human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

Beyond its antitumor effects, 5-Bromo-2-(5-bromoindolin-2-yl)phenol has also shown potential as an anti-inflammatory agent. A study conducted by researchers at the University of California, San Francisco, found that this compound effectively inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 5-Bromo-2-(5-bromoindolin-2-yl)phenol has also been investigated to assess its suitability for therapeutic applications. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life of approximately 3 hours in rats. These findings suggest that the compound can be effectively absorbed and distributed in the body, making it a viable candidate for further preclinical and clinical evaluation.

In addition to its biological activities, the synthetic route to 5-Bromo-2-(5-bromoindolin-2-yl)phenol has been optimized to improve yield and purity. A recent publication in the Tetrahedron Letters described a highly efficient synthesis method involving the reaction of 5-bromoisatin with 4-bromophenol under mild conditions. This method not only simplifies the synthesis process but also reduces the cost and environmental impact associated with large-scale production.

The safety profile of 5-Bromo-2-(5-bromoindolin-2-yl)phenol is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 5-Bromo-2-(5-bromoindolin-2-yl)phenol (CAS No. 1954693-13-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs.